Cas no 52274-10-9 (BENZENETHIOL, 3-IODO-)

BENZENETHIOL, 3-IODO- structure
BENZENETHIOL, 3-IODO- structure
Product Name:BENZENETHIOL, 3-IODO-
CAS No:52274-10-9
MF:C6H5IS
MW:236.073372602463
CID:3385701
PubChem ID:13721360
Update Time:2025-04-21

BENZENETHIOL, 3-IODO- Chemical and Physical Properties

Names and Identifiers

    • BENZENETHIOL, 3-IODO-
    • m-iodothiophenol
    • 3-Iodobenzene-1-thiol
    • 976-240-3
    • 3-IODOBENZENETHIOL
    • 3-iodothiophenol
    • CCA27410
    • SCHEMBL48053
    • WVAWSDHHTJXNNA-UHFFFAOYSA-N
    • EN300-673733
    • 52274-10-9
    • Inchi: 1S/C6H5IS/c7-5-2-1-3-6(8)4-5/h1-4,8H
    • InChI Key: WVAWSDHHTJXNNA-UHFFFAOYSA-N
    • SMILES: C1(S)=CC=CC(I)=C1

Computed Properties

  • Exact Mass: 235.91567Da
  • Monoisotopic Mass: 235.91567Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 1Ų

BENZENETHIOL, 3-IODO- Pricemore >>

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